Cas no 1353858-99-7 (CX-6258 hydrochloride hydrate)
CX-6258 hydrochloride hydrate Chemical and Physical Properties
Names and Identifiers
-
- CX-6258 (hydrochloride hydrate)
- CX6258 hydrochloride hydrate
- CX-6258 hydrochloride hydrate
-
- Inchi: InChI=1S/C26H24ClN3O3.ClH.H2O/c1-29-10-3-11-30(13-12-29)26(32)18-5-2-4-17(14-18)24-9-7-20(33-24)16-22-21-15-19(27)6-8-23(21)28-25(22)31;;/h2,4-9,14-16H,3,10-13H2,1H3,(H,28,31);1H;1H2/b22-16+;;
- InChI Key: ZOZTWDKBSOVPDP-LLDDCTHSSA-N
- SMILES: O=C1NC2=CC=C(Cl)C=C2/C1=C\C3=CC=C(C4=CC=CC(C(N5CCCN(C)CC5)=O)=C4)O3.[H]Cl.O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 4
CX-6258 hydrochloride hydrate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
CX-6258 hydrochloride hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC23949-10 mg |
CX-6258 hydrochloride hydrate |
1353858-99-7 | >98% | 10mg |
$128.0 | 2022-02-28 | |
| DC Chemicals | DC23949-50 mg |
CX-6258 hydrochloride hydrate |
1353858-99-7 | >98% | 50mg |
$360.0 | 2022-02-28 | |
| Chemenu | CM148935-50mg |
(E)-5-chloro-3-((5-(3-(4-methyl-1,4-diazepane-1-carbonyl)phenyl)furan-2-yl)methylene)indolin-2-one hydrochloride hydrate |
1353858-99-7 | 95%+ | 50mg |
$505 | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C883050-5mg |
CX-6258 hydrochloride hydrate |
1353858-99-7 | ≥99% | 5mg |
¥1,231.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C883050-10mg |
CX-6258 hydrochloride hydrate |
1353858-99-7 | ≥99% | 10mg |
¥2,359.80 | 2022-09-02 | |
| ChemScence | CS-1530-5mg |
CX-6258 (hydrochloride hydrate) |
1353858-99-7 | 98.61% | 5mg |
$144.0 | 2022-04-27 | |
| ChemScence | CS-1530-10mg |
CX-6258 (hydrochloride hydrate) |
1353858-99-7 | 98.61% | 10mg |
$192.0 | 2022-04-27 | |
| ChemScence | CS-1530-50mg |
CX-6258 (hydrochloride hydrate) |
1353858-99-7 | 98.61% | 50mg |
$540.0 | 2022-04-27 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55766-5mg |
CX-6258 hydrochloride hydrate |
1353858-99-7 | 98% | 5mg |
¥1078.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55766-10mg |
CX-6258 hydrochloride hydrate |
1353858-99-7 | 98% | 10mg |
¥2067.00 | 2023-09-07 |
CX-6258 hydrochloride hydrate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on CX-6258 hydrochloride hydrate
Introduction to CX-6258 Hydrochloride Hydrate (CAS No. 1353858-99-7)
CX-6258 hydrochloride hydrate, a compound with the chemical identifier CAS No. 1353858-99-7, has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, characterized by its hydrochloride hydrate form, represents a promising candidate for further investigation in various medical and biological contexts.
The molecular structure of CX-6258 hydrochloride hydrate exhibits a complex arrangement of atoms that contributes to its distinct pharmacological profile. Research has indicated that this compound interacts with multiple biological targets, suggesting a broad spectrum of potential uses. Specifically, studies have highlighted its interaction with enzymes and receptors involved in inflammatory pathways, making it a subject of interest for the development of novel anti-inflammatory agents.
In recent years, the pharmaceutical industry has seen a surge in the exploration of molecules that can modulate immune responses without causing severe side effects. CX-6258 hydrochloride hydrate has emerged as a potential candidate in this regard, with preliminary studies demonstrating its ability to inhibit key inflammatory cytokines. This property is particularly relevant in the context of chronic inflammatory diseases, where effective and safe modulation of the immune system is crucial.
One of the most compelling aspects of CX-6258 hydrochloride hydrate is its solubility profile, which enhances its bioavailability and facilitates its administration through various routes. This characteristic is particularly important for oral formulations, where poor solubility often limits the efficacy of therapeutic agents. The hydrate form also contributes to the stability of the compound, ensuring that it remains effective during storage and transportation.
The synthesis of CX-6258 hydrochloride hydrate involves a series of carefully controlled chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the selection of appropriate starting materials, followed by functional group transformations that introduce the necessary pharmacophores. The final step involves crystallization to obtain the hydrate form, which is critical for maintaining the compound's integrity.
From a regulatory perspective, CX-6258 hydrochloride hydrate must undergo rigorous testing to ensure safety and efficacy before it can be approved for clinical use. This includes preclinical studies conducted on cell cultures and animal models, as well as clinical trials involving human participants. The data generated from these studies provide critical insights into the compound's mechanism of action, dosage requirements, and potential side effects.
Recent advancements in computational chemistry have also played a significant role in the study of CX-6258 hydrochloride hydrate. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. This approach not only accelerates the drug discovery process but also helps in optimizing the molecular structure for improved efficacy and reduced toxicity.
The therapeutic potential of CX-6258 hydrochloride hydrate extends beyond anti-inflammatory applications. Emerging evidence suggests that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal damage and dysfunction, and finding effective treatments remains a high priority in medical research.
In conclusion, CX-6258 hydrochloride hydrate (CAS No. 1353858-99-7) represents a multifaceted compound with significant promise in pharmaceutical applications. Its unique chemical properties, interactions with biological targets, and potential therapeutic benefits make it a valuable subject for further research. As scientific understanding continues to evolve, it is likely that new applications for this compound will be discovered, further solidifying its importance in medicinal chemistry and drug development.
1353858-99-7 (CX-6258 hydrochloride hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)